Cas no 2206609-06-3 ((3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride)

• Product Name: (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride
• CAS No: 2206609-06-3
• MF: C₁₃H₁₂Cl₂FN
• MW: 272.145484924316
• CID: 6276567
• PubChem ID: 132274039
• Update Time: 2025-05-19

(3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• starbld0047655
• C-(3-Chloro-5-fluorophenyl)-C-phenyl-methylamine hydrochloride
• (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride
• A1-07570
• C-(3-Chloro-5-fluoro-phenyl)-C-phenyl-methylamine hydrochloride
• (3-chloro-5-fluorophenyl)-phenylmethanamine;hydrochloride
• 2206609-06-3
• EN300-6479332

• Inchi： 1S/C13H11ClFN.ClH/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9;/h1-8,13H,16H2;1H
• InChI Key： LTMKKJVIMHIEEV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=CC=CC=1)N)F.Cl

Computed Properties

• Exact Mass: 271.0330829g/mol
• Monoisotopic Mass: 271.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride

Introduction to (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride (CAS No. 2206609-06-3)

(3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride, identified by the CAS number 2206609-06-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a unique structural configuration that includes both chloro and fluoro substituents on a phenyl ring, coupled with a phenylmethylamine backbone. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride contribute to its potential biological activity. The presence of both chloro and fluoro groups is well-documented to influence the electronic properties and metabolic stability of molecules, which are critical factors in drug design. Specifically, the chloro group can serve as a hydrogen bond acceptor, enhancing interactions with biological targets, while the fluoro group is known for its ability to modulate lipophilicity and metabolic pathways. These characteristics make this compound a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in amine derivatives as pharmacological scaffolds due to their diverse biological activities. Research studies have highlighted the potential of such compounds in targeting various disease pathways, including oncology, inflammation, and central nervous system disorders. The unique structural motif of (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride positions it as a versatile building block for drug discovery campaigns. For instance, modifications at the phenyl rings or the amine moiety could lead to novel analogs with enhanced binding affinity or selectivity for specific biological targets.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The combination of chloro and fluoro substituents in (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride suggests that it may interact effectively with the ATP-binding pockets of kinase domains. This hypothesis is supported by computational studies that have modeled the interactions between similar amine derivatives and kinase enzymes, predicting favorable binding affinities and mode of action.

Furthermore, the hydrochloride salt form of this compound offers practical advantages in synthetic chemistry. The salt form improves solubility in both aqueous and organic solvents, facilitating its use in various reaction conditions. This solubility profile is particularly beneficial for high-throughput screening (HTS) applications, where rapid dissolution and dispersion are essential for efficient library testing. Additionally, the stability of the hydrochloride salt ensures that the compound remains viable throughout multiple synthetic steps, reducing losses during purification and isolation processes.

The pharmaceutical industry has increasingly relied on structure-activity relationship (SAR) studies to optimize lead compounds into viable drugs. (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride serves as an excellent starting point for such studies due to its well-defined scaffold and modifiable functional groups. By systematically varying substituents on the phenyl rings or introducing different amine derivatives, researchers can generate libraries of compounds with tailored properties. These libraries can then be screened against biological targets to identify molecules with desired pharmacological profiles.

Recent advancements in drug discovery technologies have further enhanced the utility of compounds like (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride. Techniques such as fragment-based drug design (FBDD) and virtual screening have enabled researchers to identify promising candidates more efficiently than traditional methods. The unique structural features of this compound make it an attractive fragment for FBDD approaches, where small molecular fragments are screened for initial binding interactions before being optimized into full-length drugs.

The synthesis of (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include halogenation reactions to introduce chloro and fluoro groups onto the phenyl ring, followed by nucleophilic substitution or condensation reactions to form the amine linkage. The final step involves conversion to the hydrochloride salt to improve stability and solubility. These synthetic routes can be further refined to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies.

In conclusion, (3-Chloro-5-fluorophenyl)(phenyl)methanamine hydrochloride (CAS No. 2206609-06-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of chloro and fluoro substituents, coupled with a phenylmethylamine backbone, makes it a versatile intermediate for drug discovery efforts targeting various diseases. The hydrochloride salt form enhances its practicality in synthetic applications, while recent advancements in drug discovery technologies continue to expand its utility. As research progresses, this compound is likely to play an important role in developing next-generation therapeutic agents.